vitamin B1
vitamin B1
3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride.
Brand Name:
Vulcanchem
CAS No.:
59-43-8
VCID:
VC0006801
InChI:
InChI=1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl
Molecular Formula:
C12H18ClN4OS+
Molecular Weight:
301.82 g/mol
vitamin B1
CAS No.: 59-43-8
Cat. No.: VC0006801
Molecular Formula: C12H18ClN4OS+
Molecular Weight: 301.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride. |
|---|---|
| CAS No. | 59-43-8 |
| Molecular Formula | C12H18ClN4OS+ |
| Molecular Weight | 301.82 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;hydrochloride |
| Standard InChI | InChI=1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1; |
| Standard InChI Key | MYVIATVLJGTBFV-UHFFFAOYSA-N |
| Impurities | Heavy metals: not more than 10 mg/kg; water: not more than 5%. |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl |
| Colorform | Crystals from water |
| Melting Point | 164 °C MP: 248 °C, DECOMP /HYDROCHLORIDE/ |
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